Cas no 1804164-91-7 (3-(Difluoromethyl)-2-ethoxyphenylpropanal)

• Product Name: 3-(Difluoromethyl)-2-ethoxyphenylpropanal
• CAS No: 1804164-91-7
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 4962098
• Update Time: 2025-07-15

3-(Difluoromethyl)-2-ethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-ethoxyphenylpropanal

• Inchi： 1S/C12H14F2O2/c1-3-16-11-9(8(2)7-15)5-4-6-10(11)12(13)14/h4-8,12H,3H2,1-2H3
• InChI Key： YUKFEZNFEJEGQS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OCC)C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on 3-(Difluoromethyl)-2-ethoxyphenylpropanal

Professional Introduction to Compound with CAS No. 1804164-91-7 and Product Name: 3-(Difluoromethyl)-2-ethoxyphenylpropanal

The compound identified by the CAS number 1804164-91-7 and the product name 3-(Difluoromethyl)-2-ethoxyphenylpropanal represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both a difluoromethyl group and an ethoxyphenyl moiety in its molecular structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that incorporate fluorine atoms, such as the difluoromethyl group found in this compound. Fluorinated compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The difluoromethyl group, in particular, has been extensively studied for its role in increasing the lipophilicity and bioavailability of drug candidates. This feature makes 3-(Difluoromethyl)-2-ethoxyphenylpropanal an intriguing molecule for further investigation.

The ethoxyphenyl portion of the molecule adds another layer of complexity, contributing to its potential biological activity. Phenyl derivatives are well-documented for their diverse pharmacological effects, including anti-inflammatory, analgesic, and antioxidant properties. The combination of these structural elements in 3-(Difluoromethyl)-2-ethoxyphenylpropanal suggests that it may exhibit a range of biological activities that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of optimizing molecular structures to achieve desired pharmacological outcomes. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacokinetic profiles, leading to increased efficacy and reduced side effects. For instance, fluorinated analogs of existing drugs have demonstrated improved solubility, reduced metabolism, and enhanced target specificity. The structural features of 3-(Difluoromethyl)-2-ethoxyphenylpropanal align with these principles, making it a valuable asset in the quest for novel therapeutics.

The synthesis and characterization of this compound have been areas of active research. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been utilized to construct the complex framework of this molecule efficiently. These synthetic approaches not only highlight the technical prowess of modern organic chemistry but also underscore the compound's feasibility for large-scale production.

Beyond its synthetic significance, 3-(Difluoromethyl)-2-ethoxyphenylpropanal has shown promise in preclinical studies. Initial experiments have indicated that this compound interacts with various biological targets, suggesting potential applications in treating a range of diseases. For example, its ability to modulate enzyme activity has been observed in vitro, which could translate into therapeutic benefits in vivo. Further research is ongoing to elucidate its exact mechanism of action and to identify any off-target effects that might need to be addressed.

The use of computational modeling has also played a crucial role in understanding the behavior of this compound. Molecular docking studies have been conducted to predict how 3-(Difluoromethyl)-2-ethoxyphenylpropanal interacts with potential targets at the molecular level. These simulations have provided valuable insights into its binding affinity and selectivity, guiding future modifications to enhance its pharmacological properties. Such computational approaches are becoming increasingly integral to drug discovery pipelines, offering a cost-effective and efficient means to screen large libraries of compounds.

In conclusion, 3-(Difluoromethyl)-2-ethoxyphenylpropanal (CAS No. 1804164-91-7) represents a compelling example of how structural innovation can lead to the development of novel therapeutic agents. Its unique combination of functional groups and promising preclinical data make it a subject of great interest in the pharmaceutical community. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation drugs designed to address unmet medical needs.